Cas no 1803488-13-2 (2-Amino-3-(aminomethyl)-4-iodo-6-(trifluoromethoxy)pyridine)

• Product Name: 2-Amino-3-(aminomethyl)-4-iodo-6-(trifluoromethoxy)pyridine
• CAS No: 1803488-13-2
• MF: C₇H₇F₃IN₃O
• MW: 333.04966378212
• CID: 4930818
• Update Time: 2025-10-05

2-Amino-3-(aminomethyl)-4-iodo-6-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Amino-3-(aminomethyl)-4-iodo-6-(trifluoromethoxy)pyridine

• Inchi： 1S/C7H7F3IN3O/c8-7(9,10)15-5-1-4(11)3(2-12)6(13)14-5/h1H,2,12H2,(H2,13,14)
• InChI Key： SGIHJGMKBVKDEF-UHFFFAOYSA-N
• SMILES： IC1C=C(N=C(C=1CN)N)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 216
• XLogP3: 2.1
• Topological Polar Surface Area: 74.2

Additional information on 2-Amino-3-(aminomethyl)-4-iodo-6-(trifluoromethoxy)pyridine

Introduction to 2-Amino-3-(aminomethyl)-4-iodo-6-(trifluoromethoxy)pyridine (CAS No. 1803488-13-2)

2-Amino-3-(aminomethyl)-4-iodo-6-(trifluoromethoxy)pyridine, identified by its CAS number 1803488-13-2, is a specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine family, a class of nitrogen-containing heterocycles that are widely recognized for their diverse biological activities and utility in drug development. The structural features of this molecule, including its amino, iodine, and trifluoromethoxy substituents, contribute to its unique chemical properties and potential applications in synthetic chemistry and drug discovery.

The presence of multiple functional groups in 2-amino-3-(aminomethyl)-4-iodo-6-(trifluoromethoxy)pyridine makes it a versatile intermediate for the synthesis of more complex molecules. The amino groups at the 2- and 3-position, along with the iodine atom at the 4-position, provide reactive sites for further functionalization through various chemical transformations. These include nucleophilic substitution reactions, cross-coupling reactions, and condensation reactions, which are essential for constructing intricate molecular architectures.

In recent years, there has been a growing interest in pyridine derivatives as pharmacophores due to their ability to interact with biological targets such as enzymes and receptors. The trifluoromethoxy group in this compound not only enhances its lipophilicity but also influences its metabolic stability, making it an attractive candidate for drug development. Additionally, the iodine atom serves as a handle for palladium-catalyzed cross-coupling reactions, which are pivotal in modern organic synthesis and have been extensively used in the preparation of biaryl compounds.

One of the most compelling aspects of 2-amino-3-(aminomethyl)-4-iodo-6-(trifluoromethoxy)pyridine is its potential application in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in many cellular processes, including cell growth, division, and signal transduction. Dysregulation of kinase activity is associated with various diseases, particularly cancer. Therefore, kinase inhibitors have become a major focus of drug discovery efforts over the past few decades. The structural framework of this compound provides a suitable scaffold for designing kinase inhibitors due to its ability to mimic natural substrates and interact with the active site of kinases.

Recent studies have highlighted the importance of fluorinated pyridines in medicinal chemistry. The trifluoromethoxy group enhances the binding affinity and selectivity of small molecule inhibitors by increasing hydrophobic interactions and reducing metabolic degradation. Furthermore, the presence of multiple reactive sites allows for fine-tuning of pharmacological properties through structural modifications. This flexibility has led to the development of several novel compounds with improved therapeutic profiles.

The synthesis of 2-amino-3-(aminomethyl)-4-iodo-6-(trifluoromethoxy)pyridine involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Common synthetic routes include halogenation reactions, nucleophilic substitutions, and protecting group strategies. The use of advanced catalytic systems has also been explored to improve reaction efficiency and sustainability. For instance, transition metal-catalyzed cross-coupling reactions have been employed to construct complex pyridine derivatives with high precision.

In conclusion,2-amino-3-(aminomethyl)-4-iodo-6-(trifluoromethoxy)pyridine (CAS No. 1803488-13-2) represents a promising scaffold for pharmaceutical research due to its unique structural features and potential applications in drug development. Its versatility as an intermediate allows for the creation of novel bioactive molecules targeting various diseases. As synthetic methodologies continue to evolve, this compound is expected to play a significant role in future medicinal chemistry endeavors.